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N-Benzyl-2-cyano-3-{1-[3-nitro-4-(1-piperidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}acrylamide N-Benzyl-2-cyano-3-{1-[3-nitro-4-(1-piperidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}acrylamide
Brand Name: Vulcanchem
CAS No.: 347333-16-8
VCID: VC0479958
InChI: InChI=1S/C28H29N5O3/c1-20-15-23(16-24(18-29)28(34)30-19-22-9-5-3-6-10-22)21(2)32(20)25-11-12-26(27(17-25)33(35)36)31-13-7-4-8-14-31/h3,5-6,9-12,15-17H,4,7-8,13-14,19H2,1-2H3,(H,30,34)/b24-16+
SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)NCC4=CC=CC=C4
Molecular Formula: C28H29N5O3
Molecular Weight: 483.6g/mol

N-Benzyl-2-cyano-3-{1-[3-nitro-4-(1-piperidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}acrylamide

CAS No.: 347333-16-8

Main Products

VCID: VC0479958

Molecular Formula: C28H29N5O3

Molecular Weight: 483.6g/mol

N-Benzyl-2-cyano-3-{1-[3-nitro-4-(1-piperidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}acrylamide - 347333-16-8

CAS No. 347333-16-8
Product Name N-Benzyl-2-cyano-3-{1-[3-nitro-4-(1-piperidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}acrylamide
Molecular Formula C28H29N5O3
Molecular Weight 483.6g/mol
IUPAC Name (E)-N-benzyl-2-cyano-3-[2,5-dimethyl-1-(3-nitro-4-piperidin-1-ylphenyl)pyrrol-3-yl]prop-2-enamide
Standard InChI InChI=1S/C28H29N5O3/c1-20-15-23(16-24(18-29)28(34)30-19-22-9-5-3-6-10-22)21(2)32(20)25-11-12-26(27(17-25)33(35)36)31-13-7-4-8-14-31/h3,5-6,9-12,15-17H,4,7-8,13-14,19H2,1-2H3,(H,30,34)/b24-16+
Standard InChIKey YGTJBBIJVQPARV-LFVJCYFKSA-N
Isomeric SMILES CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-])C)/C=C(\C#N)/C(=O)NCC4=CC=CC=C4
SMILES CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)NCC4=CC=CC=C4
Canonical SMILES CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)NCC4=CC=CC=C4
PubChem Compound 6512579
Last Modified Nov 11 2021
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